Cas no 281204-54-4 (ethyl 2-(6-bromo-1H-indol-1-yl)acetate)

ethyl 2-(6-bromo-1H-indol-1-yl)acetate structure
281204-54-4 structure
Product Name:ethyl 2-(6-bromo-1H-indol-1-yl)acetate
CAS No:281204-54-4
MF:C12H12BrNO2
MW:282.133182525635
CID:5682765
PubChem ID:62046179
Update Time:2023-09-14

ethyl 2-(6-bromo-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • AKOS011322972
    • MFCD11894354
    • ethyl 2-(6-bromo-1H-indol-1-yl)acetate
    • 281204-54-4
    • 1H-Indole-1-acetic acid, 6-bromo-, ethyl ester
    • Inchi: 1S/C12H12BrNO2/c1-2-16-12(15)8-14-6-5-9-3-4-10(13)7-11(9)14/h3-7H,2,8H2,1H3
    • InChI Key: ZMDSHPGQZDXPLB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C=CN(CC(=O)OCC)C=2C=1

Computed Properties

  • Exact Mass: 281.00514g/mol
  • Monoisotopic Mass: 281.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Melting Point: 188-189 °C
  • Boiling Point: 383.4±22.0 °C(Predicted)

ethyl 2-(6-bromo-1H-indol-1-yl)acetate Related Literature

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